(1R,2R)-2-(Aminomethyl)cyclopropane-1-carboxylic acid;hydrochloride

• IUPAC Name: (1R,2R)-2-(aminomethyl)cyclopropane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C5H9NO2.ClH/c6-2-3-1-4(3)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H/t3-,4+;/m0./s1
• InChI Key: UJPDAGAIBGOYRB-RFKZQXLXSA-N
• Canonical SMILES: C1C(C1C(=O)O)CN.Cl
• Isomeric SMILES: C1[C@H]([C@@H]1C(=O)O)CN.Cl
• Molecular Formula: C5H10ClNO2
• Molecular Weight: 151.59 g/mol

Description

(1R,2R)-2-(Aminomethyl)cyclopropane-1-carboxylic acid; hydrochloride, commonly known as AMCA, is a cyclic amino acid that is used in various scientific research applications. It is a chiral compound, meaning that it has two enantiomers, (1R,2R)-AMCA and (1S,2S)-AMCA. In

Scientific Research Applications

Biophysical Studies and Structural Biology

Cyclopropane-containing amino acids impact protein structure and function. Incorporating cyclopropane analogs into peptides and proteins allows researchers to probe their effects on folding, stability, and ligand binding. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography reveal how cyclopropane modifications influence protein conformations. Understanding these interactions aids drug design and provides insights into protein-ligand interactions.